![molecular formula C13H16FN3 B1371971 {3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine CAS No. 1232136-36-5](/img/structure/B1371971.png)
{3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“{3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine” is a chemical compound with the molecular formula C13H16FN3 and a molecular weight of 233.28 . It’s used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring attached to a fluorophenyl group and a propyl(methyl)amine group .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 233.28 and a molecular formula of C13H16FN3 .Scientific Research Applications
Reductive Cyclization in Pyrazole Derivatives
A study by Szlachcic et al. (2020) analyzed pyrazole derivatives, focusing on the reductive cyclization process leading to substituted 1H-pyrazolo[3,4-b]quinoxalines. They found that intramolecular hydrogen bonds significantly affect the reactivity of these compounds, which is relevant to understanding the chemical behavior of similar structures like “{3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine” (Szlachcic et al., 2020).
Structural Characterization and Crystallography
Research by Kariuki, Abdel-Wahab, and El‐Hiti (2021) involved synthesizing and characterizing isostructural pyrazole derivatives. Their findings on the molecular structures and conformation of these compounds can provide insights into the structural characterization of similar compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Antitumor, Antifungal, and Antibacterial Properties
Titi et al. (2020) investigated pyrazole derivatives for their biological activities, including antitumor, antifungal, and antibacterial properties. Their research on the pharmacophore sites and biological activity can be relevant to understanding the potential biological applications of similar structures (Titi et al., 2020).
Applications in Material Science
Research by Chetouani et al. (2005) studied the inhibitory effect of pyrazole compounds on the corrosion of pure iron. This indicates potential applications of similar compounds in materials science, particularly in corrosion inhibition (Chetouani et al., 2005).
Synthesis and Applications in Organic Chemistry
Various studies have focused on the synthesis of pyrazole derivatives and their applications in organic chemistry. For instance, the work of Loh et al. (2013) on the synthesis of N-substituted pyrazolines provides insights into the methods of synthesizing similar compounds and their potential applications (Loh et al., 2013).
Catalysis and Polymerization Processes
Research by Matiwane, Obuah, and Darkwa (2020) on pyrazolyl compounds in zinc(II) carboxylate complexes shows the role of these compounds in catalysis, particularly in the copolymerization of CO2 and cyclohexene oxide. This suggests potential catalytic applications for similar structures (Matiwane, Obuah, & Darkwa, 2020).
Properties
IUPAC Name |
3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]-N-methylpropan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FN3/c1-15-7-3-6-12-9-13(17-16-12)10-4-2-5-11(14)8-10/h2,4-5,8-9,15H,3,6-7H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDKKQNKFKDNSNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCC1=CC(=NN1)C2=CC(=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.